
Navigating the Safety Landscape of Methyl
Trimethylacetate: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2,2,2-trimethoxyacetate

Cat. No.: B102204 Get Quote

Disclaimer: This guide provides safety and handling information for Methyl Trimethylacetate

(CAS No. 598-98-1), also known as methyl pivalate. No specific safety data could be found for

"methyl 2,2,2-trimethoxyacetate," and it is presumed that this was a typographical error in the

user's request. Researchers, scientists, and drug development professionals should treat this

information as a safety reference for the specified compound, exercising due diligence and

caution.

This technical guide offers a comprehensive overview of the safety and handling precautions

for methyl trimethylacetate, a highly flammable and harmful chemical. The following sections

detail its hazards, exposure controls, and emergency procedures to ensure its safe use in a

laboratory environment.

GHS Hazard Classification and Identification
Methyl trimethylacetate is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. It is crucial to understand these

classifications to implement appropriate safety measures.

GHS Classification:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[1]

Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)
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Signal Word: Danger

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H302: Harmful if swallowed.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet and includes measures for prevention, response, storage, and disposal.

[1]

Physicochemical and Toxicological Data
A summary of the key quantitative data for methyl trimethylacetate is presented in the table

below for easy reference and comparison.
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Property Value Reference

Physical State Liquid

Appearance Clear, colorless liquid [2]

Molecular Formula C6H12O2

Molecular Weight 116.16 g/mol

Boiling Point 101 °C (214 °F)

Flash Point 6 °C (42.8 °F) - closed cup

Density 0.873 g/mL at 25 °C [3]

Vapor Pressure 33.9 mmHg at 20 °C [2]

LD50 Oral (Rat) 1563 mg/kg [1]

LD50 Dermal (Rat) >2000 mg/kg [1]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.

Safe Handling and Experimental Protocols
Adherence to strict experimental protocols is paramount when working with methyl

trimethylacetate to minimize exposure and prevent accidents.

Engineering Controls
Ventilation: Work with methyl trimethylacetate should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors.[1] Explosion-proof

electrical, ventilating, and lighting equipment must be used.[1]

Grounding: To prevent the buildup of static electricity, which can ignite flammable vapors, all

containers and receiving equipment must be grounded and bonded.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling methyl trimethylacetate.
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Eye and Face Protection: Chemical safety goggles are required. In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as butyl rubber, should be worn.[4] It is

essential to inspect gloves for any signs of degradation before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of

potential significant exposure, flame-retardant antistatic protective clothing is recommended.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4]

General Handling Precautions
Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.[1]

Use only non-sparking tools to prevent ignition of flammable vapors.[1]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[1][4]

Keep away from incompatible materials such as oxidizing agents.[1]

The storage area should be locked to restrict access.[4]
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Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do NOT induce

vomiting.

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Get medical advice/attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[1] Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.

Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent product from entering drains.

Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, acid

binders, universal binders, sawdust) and place in a suitable container for disposal.[5] Ensure

adequate ventilation.[5]

Visualized Workflows
To further clarify the safe handling procedures, the following diagrams illustrate the logical flow

of operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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